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Compound of Interest

Compound Name: Cupric nitrate

Cat. No.: B082084 Get Quote

Cupric Nitrate Trihydrate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the physical and chemical

properties of cupric nitrate trihydrate, Cu(NO₃)₂·3H₂O. The information is curated to support

research, scientific analysis, and applications within the realm of drug development, where

understanding the behavior of inorganic compounds is crucial.

Physical Properties of Cupric Nitrate Trihydrate
Cupric nitrate trihydrate is a blue, crystalline solid that is hygroscopic in nature.[1][2][3] It is

known to be deliquescent, meaning it has a strong tendency to absorb moisture from the air to

the point of dissolving.[2][4] The compound crystallizes in the rhombic system.[4]

Quantitative Physical Data
The following table summarizes the key physical properties of cupric nitrate trihydrate.
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Property Value Citations

Molecular Formula Cu(NO₃)₂·3H₂O [4][5]

Molecular Weight 241.60 g/mol [1][6]

Appearance Blue crystalline solid [7][8][9]

Melting Point 114-115 °C (decomposes) [1][4][10]

Boiling Point 170 °C (decomposes) [1][2][4]

Density 2.05 - 2.32 g/cm³ [1][4][7]

pH (0.2 M solution) 4.0 [7]

Solubility Profile
Cupric nitrate trihydrate is highly soluble in water and also shows significant solubility in polar

organic solvents.[2][4][7] The aqueous solution is acidic.[11][12]

Solvent Temperature (°C)
Solubility ( g/100
mL)

Citations

Water 0 137.8 [7]

Water 40 381 [1]

Water 80 666 [1]

Ethanol 12.5 100 [7][9]

Ammonia - Very soluble [1]

Dimethylformamide 25 20 [9]

Chemical Properties and Reactivity
Cupric nitrate trihydrate is a strong oxidizing agent.[4][8] Its heat of reaction with reducing

agents or combustible materials may lead to ignition.[8] It is incompatible with a range of

substances including paper, wood, organic materials, ether, cyanides, and ammonia.[4][8]
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Thermal Decomposition
Upon heating, cupric nitrate trihydrate does not simply dehydrate to the anhydrous form but

decomposes to form copper oxides.[2] At around 80 °C, it converts to basic copper nitrate

(Cu₂(NO₃)(OH)₃), which then decomposes to copper(II) oxide (CuO) at 180 °C.[2] The

decomposition process releases toxic nitrogen oxides.[2][7]

The overall decomposition reaction upon strong heating is: 2Cu(NO₃)₂ → 2CuO + 4NO₂ + O₂[7]

A logical workflow for the thermal decomposition of cupric nitrate trihydrate is illustrated below.
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Thermal Decomposition of Cupric Nitrate Trihydrate

Cu(NO₃)₂·3H₂O (s)

Heat (approx. 80 °C)

Initial Heating

Cu₂(NO₃)(OH)₃ (s)
(Basic Copper Nitrate)

H₂O (g) + NOₓ (g)

Heat (180 °C)

Further Heating

CuO (s)
(Copper(II) Oxide)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Synthesis and Characterization

Synthesis

Purification

Characterization

Copper Metal + Nitric Acid

Reaction and Dissolution

Crystallization

Filtration and Drying

Crude Cu(NO₃)₂·3H₂O

Dissolve in dilute HNO₃

Recrystallization

Pure Cu(NO₃)₂·3H₂O

TGA/DSC Analysis

Thermal Properties Data
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Influence of Copper on MAPK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b082084?utm_src=pdf-body-img
https://www.benchchem.com/product/b082084?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Cupric nitrate | Cu(NO3)2 | CID 18616 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Copper(II) nitrate - Wikipedia [en.wikipedia.org]

3. rsc.org [rsc.org]

4. researchgate.net [researchgate.net]

5. pubs.acs.org [pubs.acs.org]

6. researchgate.net [researchgate.net]

7. Copper(II) nitrate - Sciencemadness Wiki [sciencemadness.org]

8. oxfordlabfinechem.com [oxfordlabfinechem.com]

9. scispace.com [scispace.com]

10. americanelements.com [americanelements.com]

11. Copper: Toxicological relevance and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

12. ntrs.nasa.gov [ntrs.nasa.gov]

To cite this document: BenchChem. [physical and chemical properties of cupric nitrate
trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082084#physical-and-chemical-properties-of-cupric-
nitrate-trihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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